Cas no 956104-42-0 (2-Bromo-5-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine
• CAS No: 956104-42-0
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• MDL: MFCD17169962
• CID: 842402
• PubChem ID: 53486350
• Update Time: 2025-06-11

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine
• W9760
• WHTGDIMWBUVWJS-UHFFFAOYSA-N
• BCP13547
• FCH1357412
• PC48587
• AX8224887
• ST24022080
• 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (ACI)
• DS-1652
• DTXSID20704891
• AKOS015919553
• MFCD17169962
• SCHEMBL909398
• AC-22849
• 956104-42-0
• CS-W008873
• SY067382

• MDL： MFCD17169962
• Inchi： 1S/C6H2BrF3N2O2/c7-5-4(6(8,9)10)1-3(2-11-5)12(13)14/h1-2H
• InChI Key： WHTGDIMWBUVWJS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(F)(F)F)C(Br)=NC=1)=O

Computed Properties

• Exact Mass: 269.92500
• Monoisotopic Mass: 269.92517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.879
• Boiling Point: 256 ºC
• Flash Point: 109 ºC
• PSA: 58.71000
• LogP: 3.29430

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine

Introduction to 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 956104-42-0)

2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 956104-42-0) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential applications in the synthesis of novel drugs and intermediates. The presence of a bromine atom, a nitro group, and a trifluoromethyl group endows this molecule with a range of reactive functionalities, making it a valuable building block in organic synthesis.

The chemical structure of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine is defined by its pyridine core, which is substituted with a bromine atom at the 2-position, a nitro group at the 5-position, and a trifluoromethyl group at the 3-position. This arrangement of functional groups imparts specific electronic and steric properties that are crucial for its reactivity and utility in various chemical transformations.

In recent years, there has been a growing interest in the use of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine as a starting material for the synthesis of bioactive molecules. One notable application is in the development of anti-cancer drugs. The trifluoromethyl group, known for its strong electron-withdrawing effect, can enhance the lipophilicity and metabolic stability of drug candidates. Meanwhile, the bromine atom can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine in the synthesis of novel pyridine-based inhibitors targeting protein kinases. These inhibitors demonstrated potent anti-proliferative activity against various cancer cell lines, underscoring the potential of this compound as a key intermediate in drug discovery.

Beyond oncology, 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine has also found applications in the development of antibiotics and antiviral agents. The nitro group can be reduced to an amino group under appropriate conditions, which can then be further modified to introduce additional functionalities. This versatility makes it an attractive starting point for designing compounds with diverse biological activities.

In addition to its role in drug discovery, 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine is also used as an intermediate in the synthesis of agrochemicals. Its unique combination of functional groups allows for the creation of compounds with enhanced efficacy and selectivity, which are essential for modern agricultural practices.

The synthesis of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine typically involves multi-step processes that include bromination, nitration, and trifluoromethylation reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

The physical properties of 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine, such as its melting point and solubility characteristics, are important considerations for its handling and storage. It is generally stable under standard laboratory conditions but should be protected from moisture and light to prevent degradation.

In conclusion, 2-Bromo-5-nitro-3-(trifluoromethyl)pyridine (CAS No. 956104-42-0) is a highly valuable compound with broad applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure provides a versatile platform for the synthesis of bioactive molecules with diverse therapeutic potentials. As research continues to advance, it is likely that new applications and derivatives will emerge, further solidifying its importance in the scientific community.